2-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
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Description
2-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H15FN2O4S and its molecular weight is 398.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Solid Support Synthesis : Dibenz[b,f]oxazepin-11(10H)-ones, related to the compound , are efficiently assembled using SNAr methodology, highlighting the synthesis flexibility and high purity of the final products (Ouyang, Tamayo, & Kiselyov, 1999).
- Concurrent Synthesis of Related Compounds : The compound's related dibenzo[b,e]azepines and dibenzo[b,f]azocines are synthesized, exploring their structures and molecular interactions (Acosta Quintero, Palma, Cobo, & Glidewell, 2019).
- Organocatalytic Asymmetric Additions : The compound and its scaffolds, being significant pharmacophores, are used in asymmetric Mannich reactions, yielding cyclic amines with chiral tetrasubstituted C‒F stereocenters (Li, Lin, & Du, 2019).
- Enantioselective Aza-Reformatsky Reaction : Catalytic reactions with cyclic dibenzo[b,f][1,4]oxazepines lead to the synthesis of chiral derivatives, showcasing the potential in asymmetric synthesis (Munck, Sukowski, Vila, Muñoz, & Pedro, 2017).
Applications in Pharmacology and Medicinal Chemistry
- Antifungal Activity : Some derivatives show significant antifungal activity against yeast-like fungi, suggesting potential in treating fungal infections (Sławiński, Pogorzelska, Żołnowska, Kędzia, Ziółkowska-Klinkosz, & Kwapisz, 2014).
- Anticancer Potential : Aminothiazole-paeonol derivatives of the compound exhibit high anticancer activity against various cancer cell lines, indicating a promising direction for cancer treatment research (Tsai et al., 2016).
Environmental and Analytical Applications
- Microwave-Assisted Extraction from Soil : A novel procedure using microwave-assisted extraction effectively isolates benzotriazoles, benzothiazoles, and benzenesulfonamides, including compounds similar to the one , from soil samples (Speltini et al., 2016).
Properties
IUPAC Name |
2-fluoro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN2O4S/c1-23-16-7-3-4-8-18(16)27-17-11-10-13(12-14(17)20(23)24)22-28(25,26)19-9-5-2-6-15(19)21/h2-12,22H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNDLSTXDXLCDTE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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